Methyl [4-(3-Oxobutyl)phenoxy]acetate

• IUPAC Name: methyl 2-[4-(3-oxobutyl)phenoxy]acetate
• InChI: InChI=1S/C13H16O4/c1-10(14)3-4-11-5-7-12(8-6-11)17-9-13(15)16-2/h5-8H,3-4,9H2,1-2H3
• InChI Key: VHRZSSOLZBAVTD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1=CC=C(C=C1)OCC(=O)OC
• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol

Description

“Methyl [4-(3-Oxobutyl)phenoxy]acetate” is a chemical compound that is available from suppliers such as Matrix Scientific. It is used in various scientific applications.

Physical And Chemical Properties Analysis

“Methyl [4-(3-Oxobutyl)phenoxy]acetate” is a liquid at room temperature. Its refractive index is 1.509, and it has a density of 1.099 g/mL at 25°C. It has a boiling point of 123-124°C at 0.2 mmHg.

Scientific Research Applications

• Pest Control

  • Field : Agriculture and Pest Control
  • Application : “Methyl [4-(3-Oxobutyl)phenoxy]acetate” is used as an attractant for detection programs aimed at melon fly and other cuelure-responding Bactrocera fruit flies.

• Synthesis of Bioactive Natural Products and Conducting Polymers

  • Field : Organic Chemistry
  • Application : Phenol derivatives like “Methyl [4-(3-Oxobutyl)phenoxy]acetate” have high potential as building blocks for the synthesis of bioactive natural products and conducting polymers.

Synthesis routes and methods

Procedure details

A solution of 4-(4-hydroxyphenyl) butan-2-one (16.4 g), methyl bromoacetate (15.3 g, 8.5 ml), potassium carbonate (13.8 g) and a trace of potassium iodide in acetone (200 ml) was heated under reflux for 16 hours. The solution was filtered, evaporated and the residue dissolved in ether. The ether solution was shaken successively with 2 N sodium hydroxide solution, water, dried (MgSO4) and evaporated to give the title compound as an oil (19.5 g).